Cas no 202931-86-0 (1H-1,2,4-Triazole-3-methanol, 1-propyl-)

• Product Name: 1H-1,2,4-Triazole-3-methanol, 1-propyl-
• CAS No: 202931-86-0
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• CID: 3889870
• PubChem ID: 18361799
• Update Time: 2025-04-22

1H-1,2,4-Triazole-3-methanol, 1-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-methanol, 1-propyl-
• (1-propyl-1h-1,2,4-triazol-3-yl)methanol
• 202931-86-0
• SCHEMBL2647612
• 1-propyl-3-hydroxymethyl-1,2,4-triazole
• 1-Propyl-1H-1,2,4-triazole-3-methanol
• DTXSID001286413
• VPUXNLAGWDWLEN-UHFFFAOYSA-N

• Inchi： 1S/C6H11N3O/c1-2-3-9-5-7-6(4-10)8-9/h5,10H,2-4H2,1H3
• InChI Key： VPUXNLAGWDWLEN-UHFFFAOYSA-N
• SMILES： OCC1N=CN(CCC)N=1

Computed Properties

• Exact Mass: 141.090211983Da
• Monoisotopic Mass: 141.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 50.9Ų